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Abstract

This technical guide provides a comprehensive overview of (R)-Amino-N-benzyl-3-
methoxypropionamide, a key intermediate in the synthesis of the anticonvulsant drug
Lacosamide. This document details its physicochemical properties, including its molecular
weight, and outlines its role in pharmaceutical manufacturing. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Introduction

(R)-Amino-N-benzyl-3-methoxypropionamide is a chiral organic compound that serves as a
critical building block in the synthesis of Lacosamide.[1] Lacosamide is an antiepileptic drug
used for the treatment of partial-onset seizures. The stereochemistry of (R)-Amino-N-benzyl-
3-methoxypropionamide is crucial for the efficacy of the final active pharmaceutical
ingredient. Understanding the properties of this intermediate is essential for process
optimization, impurity profiling, and ensuring the quality of the final drug product.

Physicochemical Properties
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The fundamental physicochemical properties of (R)-Amino-N-benzyl-3-
methoxypropionamide are summarized in the table below. These properties are critical for its
handling, characterization, and use in synthetic protocols.

Property Value References
Molecular Formula C11H16N202 [21[3][4][5][6]
Molecular Weight 208.26 g/mol [21[411517]
CAS Number 196601-69-1 [2][3]1[4]
Appearance Colorless liquid [3]

(2R)-2-amino-N-benzyl-3-
IUPAC Name ] [5]
methoxypropanamide

(R)-2-amino-N-benzyl-3-
Synonyms methoxypropanamide, N- [3]

Desacetyl Lacosamide

Synthesis and Role in Lacosamide Production

(R)-Amino-N-benzyl-3-methoxypropionamide is a key intermediate in the synthesis of
Lacosamide. The manufacturing process of Lacosamide often involves the resolution of a
racemic mixture or an asymmetric synthesis to obtain the desired (R)-enantiomer of this
intermediate. The purity and stereochemical integrity of (R)-Amino-N-benzyl-3-
methoxypropionamide are paramount as they directly impact the quality and therapeutic
efficacy of the final Lacosamide product.

The diagram below illustrates the logical relationship in the synthesis of Lacosamide,
highlighting the central role of (R)-Amino-N-benzyl-3-methoxypropionamide.
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Synthesis of (R)-Amino-N-benzyl-3-methoxypropionamide

Starting Materials
(e.g., D-serine derivatives)

Multi-step Chemical Synthesis &
Chiral Resolution/Asymmetric Synthesis

@o-N-benzyl-3-methoxypropi@

Key Intermediate

Synthesis of| Lacosamide

Acetylation Reaction

Lacosamide
((R)-2-acetamido-N-benzyl-3-methoxypropionamide)

Click to download full resolution via product page

Caption: Logical workflow of Lacosamide synthesis.
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Experimental Protocols

While specific experimental protocols are proprietary to manufacturers, a general methodology
for the synthesis and analysis of (R)-Amino-N-benzyl-3-methoxypropionamide can be
outlined.

General Synthetic Approach

A common synthetic route starts from D-serine. The hydroxyl group is first methylated, and the
amino group is protected. The carboxylic acid is then activated and coupled with benzylamine
to form the amide bond. Finally, deprotection of the amino group yields (R)-Amino-N-benzyl-3-
methoxypropionamide.

Analytical Characterization

The identity and purity of (R)-Amino-N-benzyl-3-methoxypropionamide are typically
confirmed using a combination of analytical techniques:

e High-Performance Liquid Chromatography (HPLC): To determine the purity and quantify
impurities. Chiral HPLC is used to assess the enantiomeric excess.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the chemical
structure and confirm the stereochemistry.

Conclusion

(R)-Amino-N-benzyl-3-methoxypropionamide is a fundamentally important molecule in the
pharmaceutical industry due to its role as a direct precursor to Lacosamide. A thorough
understanding of its properties, particularly its molecular weight and stereochemistry, is crucial
for the development of robust and efficient manufacturing processes for this life-saving
medication. The data and diagrams presented in this guide offer a foundational resource for
professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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